![molecular formula C14H9F3N2 B1414985 2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile CAS No. 1041551-15-8](/img/structure/B1414985.png)
2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile”, there are related studies on the synthesis of similar compounds. For instance, a study discusses the catalytic atroposelective synthesis of axially chiral benzonitriles . Another study presents the synthesis and application of trifluoromethylpyridines .Scientific Research Applications
Degradation and Stability Studies
- The degradation processes and by-products of Nitisinone, a compound structurally related to 2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile, were studied using LC-MS/MS. This study provides insights into the stability of Nitisinone under various conditions, which is crucial for understanding the risks and benefits of its medical application (Barchańska et al., 2019).
Synthetic Methodology Development
- New synthetic approaches to guanidinobenzazoles, which are chemically related to 2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile, have been developed. These compounds have a variety of therapeutic potentials, and the study offers insights into the synthetic chemistry of benzazoles, a group that includes 2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile (Rosales-Hernández et al., 2022).
Chemical and Biological Activity Studies
- The review on benzothiazole derivatives, which have structural similarities with 2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile, covers modern trends in their chemistry and highlights their biological and industrial applications. The synthesis methods, functionalization, and the potential for developing new drugs and materials were discussed, providing a comprehensive view of the scope for 2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile in various applications (Zhilitskaya et al., 2021).
Environmental and Industrial Applications
- The potential of certain microbes in degrading nitrile compounds, including benzonitrile, was explored. The study identifies Rhodococcus pyridinivorans as a bacterium capable of degrading nitrile compounds, offering insights into the biodegradation pathways of compounds structurally related to 2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile. This highlights the environmental significance and the possible bioremediation applications of this class of compounds (Sulistinah & Riffiani, 2018).
Safety and Hazards
properties
IUPAC Name |
2-[2-(trifluoromethyl)anilino]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3N2/c15-14(16,17)11-6-2-4-8-13(11)19-12-7-3-1-5-10(12)9-18/h1-8,19H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLTGOGVICYNUQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)NC2=CC=CC=C2C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[2-(Trifluoromethyl)phenyl]amino}benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(2-Methylpropoxy)phenyl]cyclobutane-1-carboxylic acid](/img/structure/B1414902.png)
![[5-(2,3-Dihydro-1,4-benzodioxin-6-yl)isoxazol-3-yl]acetic acid](/img/structure/B1414910.png)
![4-{[(Difluoromethyl)thio]methyl}benzoic acid](/img/structure/B1414913.png)
![1-{[5-(3-Chlorophenyl)thiophen-2-yl]methyl}piperazine](/img/structure/B1414917.png)
